1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 4-fluoro-1-(3-methoxypropyl)-

• Molecular Formula: C12H13FN2O2
• Molecular Weight: 236.24 g/mol
• IUPAC Name: 4-fluoro-1-(3-methoxypropyl)pyrrolo[2,3-b]pyridine-3-carbaldehyde
• InChI: InChI=1S/C12H13FN2O2/c1-17-6-2-5-15-7-9(8-16)11-10(13)3-4-14-12(11)15/h3-4,7-8H,2,5-6H2,1H3
• InChI Key: UEUVFVMHBJCFOV-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=C(C2=C(C=CN=C21)F)C=O

Description

1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 4-fluoro-1-(3-methoxypropyl)- is a useful research compound. Its molecular formula is C12H13FN2O2 and its molecular weight is 236.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-fluoro-1-(3-methoxypropyl)-1H-pyrrolo[2,3-b]pyridine (520 mg) and hexamethylenetetramine (700 mg) in trifluoroacetic acid (9.1 ml) was stirred at 80° C. for 4 hours. After evaporation of the solvent in vacuo, the resulted residue was dissolve in ethyl acetate. The solution was poured slowly into a saturated aqueous solution of sodium bicarbonate and extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over magnesium sulfate and concentrated in vacuo. The resulted residue was purified with a silica gel column chromatography (eluting solvent: n-hexane/ethyl acetate=60/40 to 20/80) to give 4-fluoro-1-(3-methoxypropyl)-1H-pyrrolo[2,3-b]pyridin-3-carbaldehyde (260 mg) as a colorless oil.